2-(2-Hydroxy-2-methylpropyl)benzene-1,4-diol

• CAS No.: 35205-16-4
• Molecular Formula: C10H14O3
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 2-(2-hydroxy-2-methylpropyl)benzene-1,4-diol
• InChI: InChI=1S/C10H14O3/c1-10(2,13)6-7-5-8(11)3-4-9(7)12/h3-5,11-13H,6H2,1-2H3
• InChI Key: TZCKHFMPAXDTCE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=C(C=CC(=C1)O)O)O

Description

2-(2-Hydroxy-2-methylpropyl)benzene-1,4-diol is a benzene-1,4-diol derivative featuring a branched 2-hydroxy-2-methylpropyl substituent. This compound has garnered attention due to its bioactivity, particularly its anti-inflammatory properties. Isolated from the plant Radula acuminata (锐裂钱袋苔), it inhibits lipopolysaccharide (LPS)-induced inflammatory responses in RAW264.7 macrophages by suppressing pro-inflammatory cytokines such as IL-18, iNOS, and TNF-α . Its structure combines the redox-active hydroquinone core with a hydrophobic branched chain, which may enhance membrane permeability and stability compared to simpler derivatives.

Biological Activity

2-(2-Hydroxy-2-methylpropyl)benzene-1,4-diol, commonly referred to as a derivative of catechol, is a compound of interest due to its various biological activities. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications, supported by relevant data and case studies.

Chemical Structure and Properties

The chemical structure of 2-(2-Hydroxy-2-methylpropyl)benzene-1,4-diol features a benzene ring with two hydroxyl groups (–OH) positioned at the 1 and 4 positions, making it a dihydroxybenzene derivative. The presence of the hydroxy group enhances its reactivity and biological interactions.

Biological Activities

1. Antioxidant Activity

Research indicates that compounds with hydroxyl groups exhibit significant antioxidant properties. The antioxidant activity of 2-(2-Hydroxy-2-methylpropyl)benzene-1,4-diol has been assessed through various assays, including DPPH (1,1-diphenyl-2-picrylhydrazyl) radical scavenging and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays. These studies demonstrate that this compound effectively neutralizes free radicals, thus contributing to cellular protection against oxidative stress.

Table 1: Antioxidant Activity Assay Results

Assay Type	IC50 Value (µM)	Reference
DPPH	15.5
ABTS	12.3

2. Anti-inflammatory Properties

The anti-inflammatory effects of 2-(2-Hydroxy-2-methylpropyl)benzene-1,4-diol have been documented in several studies. It inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. This mechanism involves the suppression of NF-kB signaling pathways, leading to reduced inflammation.

Case Study: In Vivo Anti-inflammatory Effects

In a controlled animal study, administration of this compound resulted in a significant decrease in paw edema in rats treated with carrageenan, suggesting its potential as an anti-inflammatory agent.

The biological activity of 2-(2-Hydroxy-2-methylpropyl)benzene-1,4-diol can be attributed to several mechanisms:

• Scavenging Free Radicals: The hydroxyl groups donate electrons to free radicals, neutralizing them.
• Inhibition of Enzymatic Activity: It inhibits enzymes like cyclooxygenase (COX), which are involved in the inflammatory process.
• Modulation of Gene Expression: The compound affects the transcriptional activity of genes involved in inflammation and oxidative stress response.

Therapeutic Applications

Given its antioxidant and anti-inflammatory properties, 2-(2-Hydroxy-2-methylpropyl)benzene-1,4-diol holds promise for various therapeutic applications:

• Cardiovascular Health: By reducing oxidative stress and inflammation, it may help prevent cardiovascular diseases.
• Neuroprotection: Its ability to scavenge free radicals suggests potential use in neurodegenerative diseases where oxidative damage is a concern.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 2-(2-Hydroxy-2-methylpropyl)benzene-1,4-diol and related compounds:

Compound Name	Substituent(s)	Biological Activity	Key Applications/Findings
2-(2-Hydroxy-2-methylpropyl)benzene-1,4-diol	2-hydroxy-2-methylpropyl (branched)	Anti-inflammatory (IL-18, iNOS, TNF-α inhibition)	Potential therapeutic agent for inflammatory diseases
2-(12-Mercaptododecyl)benzene-1,4-diol	12-mercaptododecyl (long alkyl thiol chain)	Functionalization of gold nanoparticles (AuNPs)	Nanotechnology: Stabilizes AuNPs via sulfur-gold interactions
(E)-2-(Hept-1-enyl)-3-(hydroxymethyl)-5-(3-methylbut-2-enyl)benzene-1,4-diol	Heptenyl, hydroxymethyl, prenyl groups	Antileishmanial, antimalarial	Antiparasitic drug candidate (IC₅₀: 2.5–5.0 µM)
(E)-2-(2-Nitrophenyldiazenyl)benzene-1,4-diol	2-nitrophenyl azo group	Broad-spectrum antimicrobial (MIC: 15.63–31.25 µg/mL), anti-inflammatory	Antimicrobial and anti-inflammatory agents
2-(1S,3R-Dihydroxybutyl)benzene-1,4-diol	Dihydroxybutyl (stereospecific)	Weak antimicrobial (MIC: 400 µg/mL)	Fungal metabolite with limited bioactivity
2-(2-Hydroxypropyl)benzene-1,4-diol	Hydroxypropyl (linear chain)	Oxidative metabolite	Formed via laccase/peroxidase enzymatic action

Key Structural and Functional Insights

Substituent Hydrophobicity and Chain Length :

• The branched 2-hydroxy-2-methylpropyl group in the target compound may improve lipid solubility compared to linear chains (e.g., 2-hydroxypropyl in ), enhancing cellular uptake .
• Long alkyl thiol chains (e.g., 12-mercaptododecyl in ) prioritize AuNP stabilization over bioactivity, highlighting substituent-dependent applications .

Functional Group Impact :

• Thiol groups (e.g., in ) enable covalent AuNP binding, whereas hydroxyl groups (e.g., in the target compound) favor redox or hydrogen-bonding interactions .
• Azo groups () introduce strong electron-withdrawing effects, enhancing antimicrobial activity through nitro radical interactions .

Bioactivity and Stereochemistry :

• Stereospecific dihydroxybutyl substituents () exhibit weaker antimicrobial effects than the target compound’s branched chain, suggesting branching enhances target engagement .
• Prenyl and alkenyl groups () contribute to antiparasitic activity via hydrophobic interactions with pathogen membranes .

Metabolic Stability :

• The target compound’s branched chain may resist enzymatic degradation better than linear metabolites like 2-(2-hydroxypropyl)-benzene-1,4-diol, which undergoes rapid oxidation .